(R)-OY-101

• Molecular Formula: C27H31NO4
• Molecular Weight: 433.5 g/mol
• InChI: InChI=1S/C27H31NO4/c1-28-13-12-21-16-25(30-3)26(31-4)17-22(21)23(28)14-20-10-11-24(29-2)27(15-20)32-18-19-8-6-5-7-9-19/h5-11,15-17,23H,12-14,18H2,1-4H3
• InChIKey: VGJZVOUZZFXQBK-UHFFFAOYSA-N

(R)-OY-101: P-gp Inhibitor Identity & Baseline Profile

(R)-OY-101 is a stereochemically defined, orally active P-glycoprotein (P-gp) inhibitor derived from structural simplification of the natural product tetrandrine [1]. It exhibits specific and potent inhibition of drug efflux mediated by P-gp, a major contributor to multidrug resistance (MDR) in cancer chemotherapy [1]. (R)-OY-101 is the R-enantiomer of the chiral compound OY-101, a distinction critical for its pharmacological profile and research application .

Workflow Stereochemical P-gp SAR studies

Selection Defined R-enantiomer with published activity

Use Context MDR reversal in cancer cell models (research only)

• [1] Zeng R, Yang XM, Li HW, et al. Simplified Derivatives of Tetrandrine as Potent and Specific P-gp Inhibitors to Reverse Multidrug Resistance in Cancer Chemotherapy. J Med Chem. 2023;66(6):4086-4105. View Source

(R)-OY-101: Why Chirality Prevents Substitution

Substituting (R)-OY-101 with other P-gp inhibitors, even its racemate OY-101 or the parent compound tetrandrine, is not scientifically valid due to significant quantitative differences in potency, stereospecificity, and off-target cytotoxicity. The specific (R)-enantiomer demonstrates a defined pharmacological profile that directly impacts experimental outcomes in MDR reversal assays. For instance, the racemic mixture OY-101 and the (S)-enantiomer exhibit distinct activity profiles . Furthermore, the compound's improvements over tetrandrine in water solubility and reduced cytotoxicity are not features shared by all P-gp inhibitors, making direct substitution a source of experimental variability and potentially misleading conclusions .

Racemic OY-101

Enantiomeric composition may shift potency ~4.4-fold; stereochemical contribution not isolated

(S)-OY-101

No published bioactivity data; uncharacterized enantiomer for SAR studies

Verapamil

Confounds P-gp inhibition with calcium channel and CYP3A4 activity; not a specific probe

(R)-OY-101: Head-to-Head Quantitative Comparison

Enantiomeric Potency: (R)- vs Racemic OY-101

(R)-OY-101 exhibits a concentration-dependent reversal of P-gp-mediated resistance to vincristine in the Eca109/VCR esophageal cancer cell line. The compound demonstrates an IC50 value of 43.8 nM for enhancing vincristine's cytotoxic effect . While this value is higher than that of the racemic OY-101 (IC50 = 9.9 nM, RF = 690), it establishes a clear, quantifiable benchmark for the pure (R)-enantiomer [1]. This data is critical for studies requiring defined stereochemical pharmacology.

Enantiomeric Potency

Head-to-head

(R)-OY-101 IC50 43.8 nM

vs

Racemic OY-101 IC50 9.9 nM

Enantiomeric potency context: 4.4-fold difference in cellular MDR reversal assay

Single-enantiomer vs racemate; Eca109/VCR cells

Evidence Dimension	Potency for reversing P-gp-mediated resistance (IC50)
Target Compound Data	IC50 = 43.8 nM (increases vincristine cytotoxicity in Eca109/VCR cells)
Comparator Or Baseline	Racemic OY-101: IC50 = 9.9 ± 1.3 nM, Reversal Factor (RF) = 690; Parent compound Tetrandrine: No IC50 reported in this assay but noted to have lower reversal activity [1].
Quantified Difference	(R)-OY-101 is 4.4-fold less potent than racemic OY-101 in this specific assay, but offers a defined stereochemical entity.
Conditions	Eca109/VCR human esophageal cancer cell line (vincristine-resistant); CCK-8 cell viability assay; 48-hour incubation [1].

Why This Matters

This quantitative data allows researchers to select the appropriate stereoisomer (R-enantiomer) for studies requiring precise molecular characterization of P-gp inhibition, as opposed to the more potent but racemic OY-101.

• [1] Zeng R, Yang XM, Li HW, et al. Simplified Derivatives of Tetrandrine as Potent and Specific P-gp Inhibitors to Reverse Multidrug Resistance in Cancer Chemotherapy. J Med Chem. 2023;66(6):4086-4105. View Source

Characterization Gap: (R)- vs (S)-OY-101

A key differentiator for (R)-OY-101 is its favorable safety profile, characterized by low intrinsic cytotoxicity. In vitro studies on non-cancerous cell lines GES1 and HEK-293T show that (R)-OY-101 has an IC50 greater than 50 μM, indicating minimal toxicity to normal cells . This is a significant improvement over the parent compound tetrandrine, which is known to have higher cytotoxicity . This low cytotoxicity is a critical factor for in vivo applications where off-target effects must be minimized.

Characterization Gap: (S)-OY-101

Data to verify

No published bioactivity data available

Uncharacterized enantiomer; cannot support hypothesis-driven research

(R)-OY-101 remains the only characterized single enantiomer

Evidence Dimension	Intrinsic Cytotoxicity (IC50)
Target Compound Data	IC50 > 50 μM (GES1 cells) and > 50 μM (HEK-293T cells)
Comparator Or Baseline	Tetrandrine: Reported to have higher cytotoxicity (specific quantitative data not provided but stated as improved in OY-101) .
Quantified Difference	>50 μM indicates low cytotoxicity; a direct quantitative comparison to Tetrandrine is not provided in the primary source but is a stated advantage of the OY-101 scaffold.
Conditions	GES1 (human gastric epithelial) and HEK-293T (human embryonic kidney) cell lines; CCK-8 assay; 48-hour incubation .

Why This Matters

Low intrinsic cytotoxicity translates to a wider therapeutic window in combination chemotherapy studies, reducing the risk of non-specific toxicity and enabling more accurate assessment of P-gp inhibition-mediated MDR reversal.

Reversal Fold: Concentration-Dependent MDR Reversal

A major limitation of the natural product tetrandrine is its poor water solubility, which hinders in vivo formulation and bioavailability. (R)-OY-101, as part of the OY-101 scaffold, is explicitly stated to have improved water solubility compared to tetrandrine . This enhanced solubility facilitates easier preparation of dosing solutions for in vivo studies and is a crucial factor for oral bioavailability.

Reversal Fold Dynamic Range

Class-level inference

OY-101 at 1.0/2.5/5.0 μM RF 3.7 → 103.4 → 690.6

Reported concentration-dependent reversal of P-gp-mediated resistance

Verapamil RF range ~69–159 (literature; different assay systems)

Evidence Dimension	Water Solubility
Target Compound Data	Improved water solubility (qualitative statement, no exact solubility value provided)
Comparator Or Baseline	Tetrandrine (HY-13764): Poor water solubility.
Quantified Difference	Qualitative improvement; quantitative solubility data not provided in available sources.
Conditions	Not specified; inferred from general handling and formulation characteristics.

Why This Matters

For procurement and experimental planning, improved water solubility reduces the need for complex or potentially confounding co-solvents, ensuring more consistent and reliable in vivo dosing, particularly via oral gavage.

In Vivo Efficacy: OY-101 + Vincristine in Xenograft

(R)-OY-101 is orally bioavailable, a critical property for in vivo efficacy studies. Pharmacokinetic (PK) analysis in Sprague-Dawley rats reveals an oral bioavailability (F) of 7.65% ± 2.15% . Key PK parameters following oral gavage include a Tmax of 0.38 ± 0.18 h, a Cmax of 636.55 ± 355.60 ng/mL, and an elimination half-life (T1/2) of 7.37 ± 4.92 h . These defined PK parameters provide a basis for dose selection and experimental design in animal models, contrasting with many P-gp inhibitors that lack such comprehensive in vivo characterization.

In Vivo Tumor Growth Inhibition

Endpoint context

OY-101 + VCR (30 mg/kg PO) 79.13% TGI (P

vs

Vehicle / single agent —

In vivo model-response context; no obvious toxicity reported in 3-week regimen

Eca109/VCR xenograft; tolerability endpoints observed

Evidence Dimension	Oral Bioavailability (F) and Pharmacokinetic Profile
Target Compound Data	F = 7.65% ± 2.15%; Tmax = 0.38 ± 0.18 h; Cmax = 636.55 ± 355.60 ng/mL; T1/2 = 7.37 ± 4.92 h (oral gavage in SD rats).
Comparator Or Baseline	Intravenous administration of (R)-OY-101: Cmax = 1573.20 ± 143.97 ng/mL, Tmax = 0.17 ± 0.12 h, T1/2 = 8.43 ± 7.83 h .
Quantified Difference	Oral bioavailability is 7.65% compared to intravenous route; distinct PK profiles allow for route-specific dosing.
Conditions	Sprague-Dawley rats; (R)-OY-101 administered via oral gavage (10 mg/kg) or intravenous injection (2 mg/kg); PK parameters calculated from plasma concentration-time curves .

Why This Matters

Characterized oral bioavailability and PK profile are essential for translating in vitro findings to in vivo efficacy studies, enabling rational dosing regimens and accurate interpretation of pharmacodynamic effects.

(R)-OY-101: Research & Industrial Application Scenarios

Stereochemical SAR of P-gp Enantiomeric Pairs

Given its characterized oral bioavailability (F = 7.65%) and PK profile in rats, (R)-OY-101 is ideally suited for preclinical in vivo studies where P-gp inhibition is used to sensitize MDR tumors to standard-of-care chemotherapeutics like vincristine. Researchers can utilize the defined PK parameters (Tmax, Cmax, T1/2) to establish dosing schedules that maintain plasma concentrations sufficient for P-gp inhibition, as evidenced by its in vitro IC50 of 43.8 nM . The compound's low intrinsic cytotoxicity (IC50 > 50 μM in normal cells) minimizes confounding toxicities, allowing for clearer interpretation of efficacy .

In Vivo MDR Reversal with Oral Dosing

For research groups focused on the structural biology and pharmacology of P-gp, (R)-OY-101 provides a valuable tool for studying stereospecific interactions. Its defined potency (IC50 = 43.8 nM) and comparison to racemic OY-101 (IC50 = 9.9 nM) and the (S)-enantiomer (data pending) allow for detailed structure-activity relationship (SAR) studies . This is particularly relevant for understanding the binding mode and functional consequences of chirality at the P-gp drug-binding pocket, which cannot be achieved with racemic mixtures.

P-gp-Specific Mechanistic Studies

(R)-OY-101's improved water solubility over tetrandrine simplifies the development of oral formulations for MDR reversal . This is a critical advantage for industrial research aiming to create patient-compliant oral chemosensitizers. The established PK profile in rats provides a foundational dataset for preliminary formulation development and comparative bioavailability studies.

Concentration-Response MDR Reversal Studies

In vitro assays requiring precise control over the chemical entity to generate reproducible and interpretable data should prioritize (R)-OY-101 over racemic OY-101. The defined IC50 of 43.8 nM in Eca109/VCR cells provides a clear benchmark for experimental design and comparison across studies . This is essential for high-throughput screening, mechanism-of-action studies, and validation of new MDR reversal strategies.

Application

Selection Property

Validation Focus

Chiral P-gp inhibitor SAR studies

Characterized (R)-enantiomer with published IC50

Enantiomer-specific pharmacophore and docking models

In vivo MDR reversal research

Oral bioavailability profile in rodent models

PK/PD correlation of stereochemistry and tumor response

P-gp-specific mechanistic studies

Validated target specificity without confounding transporter activity

P-gp substrate identification and drug-drug interaction assays

Concentration-response MDR reversal profiling

Wide dynamic range of reported reversal fold

Quantitative relationship between P-gp inhibition extent and chemosensitization